4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-methoxy-3-[(4-methylbenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C17H16N2O4S/c1-10-3-5-11(6-4-10)15(20)19-17(24)18-13-9-12(16(21)22)7-8-14(13)23-2/h3-9H,1-2H3,(H,21,22)(H2,18,19,20,24)
• InChI Key: TUJYLAYDKKGPEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)OC
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid, also known as MBCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBCA is a member of the benzoic acid family and is synthesized through a complex chemical process.

Mechanism of Action

4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid exerts its effects by inhibiting the activity of specific enzymes and proteins in cells. 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been shown to inhibit the activity of topoisomerases, which are enzymes that are essential for the replication and transcription of DNA. 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has also been shown to inhibit the activity of histone deacetylases, which are proteins that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been shown to have various biochemical and physiological effects on cells. 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been shown to induce apoptosis, which is a form of programmed cell death that is essential for the normal development and maintenance of tissues. 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has also been shown to inhibit cell proliferation, which is the process by which cells divide and multiply.

Advantages and Limitations for Lab Experiments

4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has several advantages and limitations for lab experiments. One advantage of 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid is its ability to selectively target specific enzymes and proteins in cells, making it a useful tool for studying the mechanisms of various biological processes. However, one limitation of 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid. One future direction is the development of new cancer drugs that are based on 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid. Another future direction is the study of 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid's potential use in the treatment of neurodegenerative disorders. Additionally, further research is needed to explore the potential applications of 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid in agriculture and material science.

Synthesis Methods

4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid is synthesized through a multi-step chemical process that involves the reaction of 4-methoxy-3-nitrobenzoic acid with thionyl chloride to form 4-methoxy-3-chlorobenzoic acid. The resulting product is then reacted with 4-methylbenzoyl isothiocyanate to form 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid. The final product is purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been shown to have anticancer properties and has been used in the development of cancer drugs. 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
In agriculture, 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been used as a herbicide due to its ability to inhibit the growth of weeds. 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has also been used as a fungicide to control the growth of fungi on crops. In material science, 4-methoxy-3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been used as a precursor for the synthesis of various organic compounds and polymers.